Cas no 30356-60-6 (1,3,5-Triazin-2-amine,N-(2-methylphenyl)-4,6-bis(trichloromethyl)-)

• Product Name: 1,3,5-Triazin-2-amine,N-(2-methylphenyl)-4,6-bis(trichloromethyl)-
• CAS No: 30356-60-6
• MF: C₁₂H₈Cl₆N₄
• MW: 420.936716079712
• CID: 315003
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,N-(2-methylphenyl)-4,6-bis(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,N-(2-methylphenyl)-4,6-bis(trichloromethyl)-
• 1,3,5-Triazin-2-amine, N-(2-methylphenyl)-4,6-bis(trichloromethyl)-

• Inchi： 1S/C12H8Cl6N4/c1-6-4-2-3-5-7(6)19-10-21-8(11(13,14)15)20-9(22-10)12(16,17)18/h2-5H,1H3,(H,19,20,21,22)
• InChI Key： BYVVPPNYQVGWGN-UHFFFAOYSA-N
• SMILES： N1=C(C(Cl)(Cl)Cl)N=C(C(Cl)(Cl)Cl)N=C1NC1=CC=CC=C1C

Computed Properties

• Exact Mass: 417.88844
• Monoisotopic Mass: 417.888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Density: 1.656
• Boiling Point: 453.6°Cat760mmHg
• Flash Point: 228.1°C
• Refractive Index: 1.651
• PSA: 50.7
• pka: 0.26±0.50(Predicted)